Cas no 1119210-49-9 (5-chloro-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide)

• Product Name: 5-chloro-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide
• CAS No: 1119210-49-9
• MF: C₁₅H₁₅ClFN₃O₂S
• MW: 355.81490445137
• CID: 6160282
• PubChem ID: 39975257
• Update Time: 2025-11-01

5-chloro-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034097527
• 5-chloro-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide
• EN300-26595852
• 1119210-49-9
• 5-chloro-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methyl-2-methylsulfanylpyrimidine-4-carboxamide

• Inchi： 1S/C15H15ClFN3O2S/c1-20(8-9-4-5-12(22-2)11(17)6-9)14(21)13-10(16)7-18-15(19-13)23-3/h4-7H,8H2,1-3H3
• InChI Key： CLBISVGQXDFDTH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(N(C)CC1C=CC(=C(C=1)F)OC)=O)SC

Computed Properties

• Exact Mass: 355.0557538g/mol
• Monoisotopic Mass: 355.0557538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 80.6Ų

Additional information on 5-chloro-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide

Comprehensive Overview of 5-chloro-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 1119210-49-9)

5-chloro-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 1119210-49-9) is a specialized pyrimidine derivative that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique structural features, exhibits potential applications in various scientific domains. Its molecular structure incorporates a pyrimidine core, which is a common motif in many biologically active compounds, making it a subject of interest for researchers exploring novel therapeutic agents and crop protection solutions.

The compound's 5-chloro and 3-fluoro-4-methoxyphenyl substituents contribute to its distinct chemical properties, influencing its reactivity and interaction with biological targets. These modifications are often explored to enhance the compound's efficacy and selectivity, particularly in the development of enzyme inhibitors or receptor modulators. The presence of a methylsulfanyl group further adds to its versatility, as sulfur-containing moieties are known to play critical roles in molecular recognition and binding affinity.

In recent years, the demand for pyrimidine-based compounds has surged, driven by their widespread use in pharmaceuticals and agrochemicals. Researchers are particularly interested in how 5-chloro-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide can be optimized for specific applications, such as targeting metabolic pathways or combating resistant strains of pathogens. This aligns with the growing trend of personalized medicine and sustainable agriculture, where precision and efficiency are paramount.

From a synthetic perspective, the compound's CAS No. 1119210-49-9 serves as a unique identifier, facilitating its procurement and study in laboratory settings. Its synthesis typically involves multi-step organic reactions, with careful attention to the introduction of the fluoro and methoxy groups, which are known to influence the compound's pharmacokinetic properties. The methylsulfanyl moiety, in particular, is often incorporated to improve solubility and bioavailability, addressing common challenges in drug formulation.

The versatility of 5-chloro-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide extends to its potential role in addressing contemporary health and environmental challenges. For instance, its structural features make it a candidate for investigating new treatments for emerging diseases or as a lead compound in the development of eco-friendly pesticides. This resonates with current global priorities, such as combating antimicrobial resistance and reducing the environmental impact of agricultural practices.

In conclusion, 5-chloro-N-[(3-fluoro-4-methoxyphenyl)methyl]-N-methyl-2-(methylsulfanyl)pyrimidine-4-carboxamide (CAS No. 1119210-49-9) represents a promising area of research with broad implications for science and industry. Its unique chemical profile and potential applications make it a valuable subject for further investigation, particularly in the context of evolving societal needs and technological advancements. As research progresses, this compound may pave the way for innovative solutions in healthcare and agriculture, underscoring the importance of continued exploration in this field.